Cas no 144316-87-0 (1,3-Benzenediacetonitrile, 2-methoxy-)
144316-87-0 structure
Product Name:1,3-Benzenediacetonitrile, 2-methoxy-
CAS No:144316-87-0
MF:C11H10N2O
MW:186.20990228653
CID:1314322
PubChem ID:10352406
Update Time:2025-04-20
1,3-Benzenediacetonitrile, 2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediacetonitrile, 2-methoxy-
- 2-[3-(cyanomethyl)-2-methoxyphenyl]acetonitrile
- DTXSID90438515
- SCHEMBL9080677
- AKOS006311248
- 144316-87-0
-
- Inchi: 1S/C11H10N2O/c1-14-11-9(5-7-12)3-2-4-10(11)6-8-13/h2-4H,5-6H2,1H3
- InChI Key: XREVKTNTUCDTGP-UHFFFAOYSA-N
- SMILES: O(C)C1C(CC#N)=CC=CC=1CC#N
Computed Properties
- Exact Mass: 186.0794
- Monoisotopic Mass: 186.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.81
1,3-Benzenediacetonitrile, 2-methoxy- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
144316-87-0 (1,3-Benzenediacetonitrile, 2-methoxy-) Related Products
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